Cas no 2639774-16-4 (1,​1'-​Biphenyl, 4-​bromo-​3,​5-​difluoro-)

1,1'-Biphenyl, 4-bromo-3,5-difluoro- is a halogenated biphenyl derivative characterized by its bromo and difluoro substituents at the 4, 3, and 5 positions, respectively. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The presence of bromine enhances reactivity for cross-coupling reactions, while the fluorine atoms contribute to stability and influence electronic properties. Its well-defined structure and high purity make it suitable for precise applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactivity, ensuring optimal performance in synthetic pathways.
1,​1'-​Biphenyl, 4-​bromo-​3,​5-​difluoro- structure
2639774-16-4 structure
Product Name:1,​1'-​Biphenyl, 4-​bromo-​3,​5-​difluoro-
CAS No:2639774-16-4
MF:C12H7BrF2
MW:269.08
CID:5077423
Update Time:2025-10-05

1,​1'-​Biphenyl, 4-​bromo-​3,​5-​difluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,​1'-​Biphenyl, 4-​bromo-​3,​5-​difluoro-
    • Inchi: 1S/C12H7BrF2/c13-12-10(14)6-9(7-11(12)15)8-4-2-1-3-5-8/h1-7H
    • InChI Key: RIADPSDLEHBSKU-UHFFFAOYSA-N
    • SMILES: C1(=C(C=C(C=C1F)C1=CC=CC=C1)F)Br

1,​1'-​Biphenyl, 4-​bromo-​3,​5-​difluoro- Pricemore >>

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Additional information on 1,​1'-​Biphenyl, 4-​bromo-​3,​5-​difluoro-

Comprehensive Overview of 1,1'-Biphenyl, 4-bromo-3,5-difluoro- (CAS No. 2639774-16-4)

The compound 1,1'-Biphenyl, 4-bromo-3,5-difluoro- (CAS No. 2639774-16-4) is a halogenated biphenyl derivative that has garnered significant attention in the field of organic chemistry and materials science. Its unique structural features, including the presence of bromine and fluorine substituents, make it a valuable intermediate in the synthesis of advanced materials, pharmaceuticals, and agrochemicals. The growing demand for halogenated aromatic compounds in research and industrial applications has positioned this compound as a subject of interest for chemists and researchers worldwide.

One of the key reasons for the popularity of 1,1'-Biphenyl, 4-bromo-3,5-difluoro- is its versatility in cross-coupling reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination. These reactions are pivotal in the construction of complex organic molecules, particularly in the development of pharmaceutical intermediates and electronic materials. Researchers often search for "halogenated biphenyl synthesis" or "4-bromo-3,5-difluorobiphenyl applications" to explore its potential in their projects.

In recent years, the compound has also been studied for its potential role in organic light-emitting diodes (OLEDs) and liquid crystal displays (LCDs). The incorporation of fluorine atoms enhances the thermal stability and electronic properties of these materials, making them suitable for high-performance devices. This aligns with the increasing interest in "fluorinated organic compounds for electronics" and "advanced materials for optoelectronics" among scientists and engineers.

Another area where 1,1'-Biphenyl, 4-bromo-3,5-difluoro- shows promise is in the field of agrochemical research. The compound's halogenated structure can serve as a building block for the development of novel pesticides and herbicides. With the global push toward sustainable agriculture, queries like "halogenated biphenyls in agrochemicals" and "eco-friendly pesticide synthesis" have become increasingly common in academic and industrial circles.

The synthesis of 1,1'-Biphenyl, 4-bromo-3,5-difluoro- typically involves the halogenation of biphenyl derivatives or the coupling of appropriately substituted phenyl rings. Researchers often optimize reaction conditions to achieve high yields and purity, as evidenced by the frequent searches for "efficient synthesis of bromo-difluorobiphenyl" and "purification methods for halogenated aromatics." The compound's CAS No. 2639774-16-4 is a critical identifier for sourcing and regulatory compliance.

From a safety and handling perspective, 1,1'-Biphenyl, 4-bromo-3,5-difluoro- should be handled with standard laboratory precautions. While it is not classified as a hazardous material, proper ventilation and personal protective equipment (PPE) are recommended during its use. This aligns with the broader trend of "safe handling of halogenated compounds" and "best practices in chemical laboratories," which are frequently searched topics among professionals.

In conclusion, 1,1'-Biphenyl, 4-bromo-3,5-difluoro- (CAS No. 2639774-16-4) is a multifaceted compound with applications spanning pharmaceuticals, electronics, and agrochemicals. Its unique properties and reactivity make it a valuable asset in modern chemical research. As the demand for specialty chemicals continues to rise, this compound is likely to remain a focal point for innovation and discovery.

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